Cas no 130296-14-9 (Benzenepropanamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-a-methyl-)

• Product Name: Benzenepropanamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-a-methyl-
• CAS No: 130296-14-9
• MF: C₂₀H₂₈N₄O₃
• MW: 372.461324691772
• CID: 102702
• PubChem ID: 10474441
• Update Time: 2025-04-18

Benzenepropanamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-a-methyl-
• Benzenepropanamide, N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)--alpha--methyl-
• Benzenepropanamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-a-methy...
• Benzenepropanamide, N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)--alpha--methyl-
• N-(4-amino-2,6-dioxo-1,3-dipropylpyrimidin-5-yl)-2-methyl-3-phenylpropanamide
• 130296-14-9
• Benzenepropanamide, N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)--alpha--met

• Inchi： 1S/C20H28N4O3/c1-4-11-23-17(21)16(19(26)24(12-5-2)20(23)27)22-18(25)14(3)13-15-9-7-6-8-10-15/h6-10,14H,4-5,11-13,21H2,1-3H3,(H,22,25)
• InChI Key： GTHNPPBBXDJQQB-UHFFFAOYSA-N
• SMILES： O=C1N(C(C(=C(N)N1CCC)NC(C(C)CC1C=CC=CC=1)=O)=O)CCC

Computed Properties

• Exact Mass: 372.21634
• Monoisotopic Mass: 372.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 95.74